Cas no 1423033-81-1 (4-Bromo-2-methanesulfonyl-1-nitrobenzene)

• Product Name: 4-Bromo-2-methanesulfonyl-1-nitrobenzene
• CAS No: 1423033-81-1
• MF: C₇H₆BrNO₄S
• MW: 280.095839977264
• CID: 4598489
• PubChem ID: 71756659
• Update Time: 2025-05-20

4-Bromo-2-methanesulfonyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methylsulfonyl)-1-nitrobenzene
• Benzene, 4-bromo-2-(methylsulfonyl)-1-nitro-
• 4-Bromo-2-methanesulfonyl-1-nitrobenzene
• BS-30880
• SCHEMBL17785771
• DB-167145
• CS-0380676
• MJIYRXLQEHKRLY-UHFFFAOYSA-N
• 1423033-81-1
• 4-bromo-2-methylsulfonyl-1-nitrobenzene
• EN300-112901
• F83970

• Inchi： 1S/C7H6BrNO4S/c1-14(12,13)7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3
• InChI Key： MJIYRXLQEHKRLY-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(Br)C=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 278.92009g/mol
• Monoisotopic Mass: 278.92009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-2-methanesulfonyl-1-nitrobenzene

Introduction to 4-Bromo-2-methanesulfonyl-1-nitrobenzene (CAS No. 1423033-81-1)

The compound 4-Bromo-2-methanesulfonyl-1-nitrobenzene, identified by the CAS number CAS No. 1423033-81-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methanesulfonyl group, and a nitro group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it valuable for various applications in research and industry.

Recent studies have highlighted the importance of 4-Bromo-2-methanesulfonyl-1-nitrobenzene in drug discovery and materials science. The methanesulfonyl group, also known as the mesyl group, is a strong electron-withdrawing group that can influence the reactivity of the benzene ring. Similarly, the nitro group enhances the compound's stability and reactivity under specific conditions. These properties make it an ideal candidate for exploring new synthetic pathways and for use as an intermediate in the synthesis of more complex molecules.

The synthesis of 4-Bromo-2-methanesulfonyl-1-nitrobenzene involves a series of carefully controlled reactions. Researchers often employ electrophilic substitution techniques to introduce the nitro and methanesulfonyl groups onto the benzene ring. The bromine atom can be introduced through halogenation reactions, typically using bromine in the presence of a catalyst or under specific reaction conditions. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity.

In terms of applications, 4-Bromo-2-methanesulfonyl-1-nitrobenzene has shown promise in the development of novel pharmaceuticals. Its structure allows for potential interactions with various biological targets, making it a valuable starting material for drug design. Additionally, its stability under certain chemical conditions makes it suitable for use in high-throughput screening assays, where multiple compounds are tested for their biological activity.

The latest research on this compound has also explored its role in materials science. By incorporating 4-Bromo-2-methanesulfonyl-1-nitrobenzene into polymer systems, scientists have been able to create materials with enhanced mechanical properties and thermal stability. This opens up possibilities for its use in advanced composites and high-performance polymers.

In conclusion, 4-Bromo-2-methanesulfonyl-1-nitrobenzene, with its unique structure and versatile properties, continues to be a subject of interest in both academic and industrial research. Its potential applications span across multiple disciplines, making it a key molecule in modern organic chemistry.